Cas no 324057-96-7 (N-(Z)-2-(4-chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide)

• Product Name: N-(Z)-2-(4-chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide
• CAS No: 324057-96-7
• MF: C₂₇H₂₁ClNO₂P
• MW: 457.88790678978
• CID: 6135725
• PubChem ID: 21240751
• Update Time: 2025-11-05

N-(Z)-2-(4-chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(Z)-2-(4-chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide
• (Z)-N-(2-(4-chlorophenyl)-1-(diphenylphosphoryl)vinyl)benzamide
• Benzamide, N-[2-(4-chlorophenyl)-1-(diphenylphosphinyl)ethenyl]-
• AKOS003618529
• 324057-96-7
• F0288-0049
• N-[(Z)-2-(4-chlorophenyl)-1-(diphenylphosphoroso)ethenyl]benzamide

• Inchi： 1S/C27H21ClNO2P/c28-23-18-16-21(17-19-23)20-26(29-27(30)22-10-4-1-5-11-22)32(31,24-12-6-2-7-13-24)25-14-8-3-9-15-25/h1-20H,(H,29,30)
• InChI Key： CABXEBKNOCYUFI-UHFFFAOYSA-N
• SMILES： C(NC(P(C1=CC=CC=C1)(C1=CC=CC=C1)=O)=CC1=CC=C(Cl)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 457.0998436g/mol
• Monoisotopic Mass: 457.0998436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 46.2Ų

Additional information on N-(Z)-2-(4-chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide

N-(Z)-2-(4-Chlorophenyl)-1-(Diphenylphosphoroso)ethenylbenzamide (CAS No. 324057-96-7): A Comprehensive Overview

N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide (CAS No. 324057-96-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in various areas, including pharmaceuticals and catalysis. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, and potential applications of this compound.

The molecular structure of N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide is particularly noteworthy. It consists of a benzamide moiety linked to a diphenylphosphoroso group through a double bond, with a 4-chlorophenyl substituent. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it a valuable candidate for various scientific investigations.

Recent studies have highlighted the importance of phosphorus-containing compounds in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that phosphorus-containing molecules can exhibit potent biological activities, including anti-inflammatory and anticancer properties. N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide is no exception, as it has shown promising activity in preliminary biological assays.

In terms of synthesis, several methods have been reported for the preparation of N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide. One common approach involves the reaction of 4-chlorocinnamaldehyde with diphenylphosphine oxide, followed by condensation with benzamide. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalyst-mediated reactions, have also been explored to improve the efficiency and scalability of the synthesis.

The physical properties of N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide are equally important for its applications. The compound is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for various chemical reactions and analytical techniques.

In the realm of catalysis, phosphorus-containing compounds like N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide have been investigated for their potential as ligands in transition metal-catalyzed reactions. A study published in the Catalysis Science & Technology (2020) reported that phosphorus-based ligands can significantly enhance the efficiency and selectivity of catalytic processes, particularly in asymmetric synthesis. This finding opens up new avenues for the use of N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide in industrial applications.

Beyond its potential in catalysis, N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide has also been studied for its biological activities. Preliminary studies have shown that this compound exhibits moderate anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for further investigation in drug discovery.

The safety profile of N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide is another critical aspect to consider. While no major toxicological concerns have been reported, it is essential to conduct thorough safety assessments before considering its use in pharmaceutical or industrial applications. Compliance with regulatory guidelines and best practices in chemical safety is paramount to ensure the responsible use of this compound.

In conclusion, N-(Z)-2-(4-Chlorophenyl)-1-(diphenylphosphoroso)ethenylbenzamide (CAS No. 324057-96-7) is a versatile organic compound with a wide range of potential applications. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development in areas such as pharmaceuticals, catalysis, and materials science. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.